![molecular formula C20H18N2O4S2 B2977245 (Z)-N-(4-(5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide CAS No. 868146-95-6](/img/structure/B2977245.png)
(Z)-N-(4-(5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of 3,4-Dimethoxybenzylideneacetone and 4-(3,4-Dimethoxybenzylidene)-2-Phenyl-1,3-Oxazol-5(4H)-One . These compounds are organic molecules with multiple functional groups, including a benzylidene group and a thiazolidine ring.
Synthesis Analysis
While the specific synthesis for this compound is not available, it may involve a reaction similar to the base-catalyzed aldol condensation of 3,4-dimethoxybenzaldehyde with 1-Indanone .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, 3,4-Dimethoxybenzylideneacetone has a melting point of 85-87°C and a boiling point of 347.5±27.0 °C .Scientific Research Applications
Antimicrobial Activity
Rhodanine-3-acetic acid-based derivatives, which share structural similarities with the compound , have been synthesized and evaluated for their antimicrobial properties. These derivatives demonstrated significant activity against mycobacteria, including Mycobacterium tuberculosis, with one derivative showing minimum inhibitory concentrations (MIC) between 8-16μM. They were also effective against non-tuberculous mycobacteria and exhibited notable antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).
Anti-inflammatory Activity
A study synthesizing novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl) acetamide revealed significant anti-inflammatory activity in selected compounds. This highlights the potential therapeutic applications of such compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).
Antibacterial Activity
New derivatives of (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid have been synthesized, showing antibacterial activity mainly against Gram-positive bacterial strains. This suggests that the presence of an electron-withdrawing substituent on the phenyl ring is favorable for antibacterial response, indicating the structure-activity relationship importance in designing effective antibacterial agents (Trotsko et al., 2018).
Properties
IUPAC Name |
N-[4-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S2/c1-12(23)21-14-5-7-15(8-6-14)22-19(24)18(28-20(22)27)11-13-4-9-16(25-2)17(10-13)26-3/h4-11H,1-3H3,(H,21,23)/b18-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXJZHQMTYYEZBN-WQRHYEAKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)OC)OC)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.